N-[2-(4-cyanophenoxy)ethyl]phthalimide

• Molecular Formula: C17H12N2O3
• Molecular Weight: 292.29 g/mol
• IUPAC Name: 4-[2-(1,3-dioxoisoindol-2-yl)ethoxy]benzonitrile
• InChI: InChI=1S/C17H12N2O3/c18-11-12-5-7-13(8-6-12)22-10-9-19-16(20)14-3-1-2-4-15(14)17(19)21/h1-8H,9-10H2
• InChI Key: KZELLPISMCSTBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCOC3=CC=C(C=C3)C#N

Description

N-[2-(4-cyanophenoxy)ethyl]phthalimide is a useful research compound. Its molecular formula is C17H12N2O3 and its molecular weight is 292.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-(2-Bromoethoxy)benzonitrile (7.3 g) was reacted with potassium phthalimide (5.98 g) in DMF (35 ml) by heating at 95° C. for 3 hours. The N-[2-(4-cyanophenoxy) ethyl]phthalimide obtained after extractive workup (7.30 g) was suspended in IMS (350 ml) and treated with hydrazine hydrate (6.25 g). The mixture was stirred for 22 hours and filtered. The solid obtained was washed with IMS and the combined filtrate and washings were evaporated to dryness. Water was added to this residue and the mixture basified with 10M sodium hydroxide solution. The mixture was extracted with dichloromethane to give 4-(2-aminoethoxy)benzonitrile as an oil.

Synthesis routes and methods II

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